Cas no 1804155-48-3 (5-Mercapto-1H-benzimidazole-6-carbonyl chloride)

• Product Name: 5-Mercapto-1H-benzimidazole-6-carbonyl chloride
• CAS No: 1804155-48-3
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 4824883
• Update Time: 2025-10-30

5-Mercapto-1H-benzimidazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-1H-benzimidazole-6-carbonyl chloride

• Inchi： 1S/C8H5ClN2OS/c9-8(12)4-1-5-6(2-7(4)13)11-3-10-5/h1-3,13H,(H,10,11)
• InChI Key： CWUXDPCPAXHXKH-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC2=C(C=1)NC=N2)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 46.8

Additional information on 5-Mercapto-1H-benzimidazole-6-carbonyl chloride

Comprehensive Overview of 5-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS No. 1804155-48-3): Properties, Applications, and Industry Insights

The chemical compound 5-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS No. 1804155-48-3) is a specialized benzimidazole derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a carbonyl chloride group and a mercapto substituent, makes it a versatile intermediate for synthesizing biologically active molecules. This article delves into its properties, synthetic applications, and emerging trends in its utilization, addressing common queries such as "What is the role of 5-Mercapto-1H-benzimidazole-6-carbonyl chloride in drug discovery?" and "How is CAS 1804155-48-3 used in organic synthesis?"

From a structural perspective, 5-Mercapto-1H-benzimidazole-6-carbonyl chloride combines the benzimidazole core—a privileged scaffold in medicinal chemistry—with reactive functional groups that enable further derivatization. The carbonyl chloride moiety allows for nucleophilic substitution reactions, while the mercapto group (-SH) participates in oxidative coupling or metal coordination. Researchers frequently search for "synthetic routes for benzimidazole carbonyl chlorides" or "stability of CAS 1804155-48-3 under different conditions," highlighting the demand for practical insights into handling this compound.

In pharmaceutical applications, this compound serves as a precursor for protease inhibitors and kinase modulators, aligning with current industry focus on targeted therapies. Recent studies explore its potential in covalent drug design, where the carbonyl chloride group forms irreversible bonds with biological targets—a hot topic in oncology and antiviral research. Queries like "Can 5-Mercapto-1H-benzimidazole-6-carbonyl chloride improve drug bioavailability?" reflect growing interest in its pharmacokinetic optimization capabilities.

The agrochemical sector also leverages CAS 1804155-48-3 to develop novel fungicides and herbicides, capitalizing on the benzimidazole moiety's ability to disrupt microbial metabolism. With increasing global attention on sustainable agriculture, searches for "green synthesis methods for benzimidazole derivatives" or "environmental impact of carbonyl chloride intermediates" underscore the need for eco-friendly adaptations in its production.

Analytical characterization of 5-Mercapto-1H-benzimidazole-6-carbonyl chloride typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Stability studies address concerns like "How to store CAS 1804155-48-3 to prevent hydrolysis?"—a critical consideration given the reactivity of carbonyl chlorides with moisture. Best practices recommend anhydrous environments and inert gas protection during storage.

Emerging trends include computational modeling of benzimidazole-based compounds to predict reactivity, a topic gaining traction in AI-driven drug discovery forums. Searches for "machine learning applications for benzimidazole derivative optimization" highlight the intersection of chemistry and data science. Additionally, the compound's role in material science, particularly in designing organic semiconductors, is an area of active exploration.

In conclusion, 5-Mercapto-1H-benzimidazole-6-carbonyl chloride (CAS No. 1804155-48-3) represents a multifaceted tool for researchers addressing challenges in life sciences and materials engineering. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research themes—from covalent inhibitors to computational chemistry—ensure its continued relevance in scientific innovation.